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Compound of Interest

Compound Name: Tfax 488, SE
CAS No.: 222164-96-7
Cat. No.: B3179282
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. J

Application Note & Protocol

Abstract

This guide details the protocol for covalently labeling IgG antibodies with TFAX 488, SE
(Succinimidyl Ester). TFAX 488 is a bright, photostable green fluorescent dye (Ex/Em: 495/515
nm) functionally equivalent to Alexa Fluor® 488. The succinimidyl ester (SE) moiety targets
primary amines (

) on lysine residues and the N-terminus of the antibody, forming stable amide bonds. This
protocol is optimized for high-yield conjugation, ensuring a Degree of Labeling (DOL) between
4 and 8, which provides maximal brightness without quenching or precipitating the antibody.
Scientific Mechanism & Logic

2.1 The Chemistry of Conjugation

The TFAX 488, SE dye contains an N-hydroxysuccinimide (NHS) ester group. This group is
amine-reactive but moisture-sensitive. The reaction requires a slightly alkaline environment (pH
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8.3 — 9.0) to ensure the primary amines on the antibody are deprotonated (nucleophilic) and
can attack the carbonyl carbon of the NHS ester.

Key Constraint: The reaction competes with hydrolysis (reaction with water). Therefore, the dye
must be dissolved in anhydrous organic solvent immediately before use, and the buffer pH
must be carefully controlled to favor acylation over hydrolysis.

2.2 Visualizing the Workflow

The following diagram illustrates the critical path for labeling and the chemical logic governing
the process.
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Figure 1: Workflow and mechanistic logic of TFAX 488 SE conjugation.

Pre-Labeling Considerations (Critical)

Before starting, verify the following parameters to prevent experimental failure:
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Parameter

Requirement

Scientific Rationale

Buffer Composition

NO Primary Amines (No Tris,
Glycine, Azide*)

Tris and Glycine contain
amines that will react with the
dye, consuming it before it
labels the antibody. Sodium
Azide is acceptable for NHS
reactions but can interfere with

HRP; avoid if possible.

pH

8.3-9.0

Lysine

-amines have a pKa ~10.5. At
pH 7.4 (PBS), they are mostly

protonated (

) and unreactive. Raising pH to
8.3+ increases the fraction of
unprotonated, nucleophilic

amines.

Concentration

1-10 mg/mL

High protein concentration
drives the second-order
reaction kinetics, favoring
antibody labeling over dye
hydrolysis. Optimal is ~2
mg/mL.[1]

Purity

>90% IgG

Carrier proteins like BSA or
Gelatin must be removed; they
will be labeled alongside your
antibody, reducing specific

signal and wasting dye.

Materials Required

e Antibody: Purified 1gG (free of BSA/amines), conc. > 1 mg/mL.

o Dye: TFAX 488, SE (Store at -20°C, desiccated).
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e Solvent: Anhydrous DMSO or DMF (High quality, fresh).
e Reaction Buffer: 1 M Sodium Bicarbonate (

), pH 8.3 - 9.0.

 Purification Column: Sephadex G-25 desalting column (e.g., PD-10 or Zeba Spin Columns)
equilibrated in PBS.

o Storage Buffer: PBS (pH 7.4) + optional preservative (0.05% Sodium Azide) and stabilizer
(1% BSA, added after labeling).

Step-by-Step Protocol

Step 1: Antibody Preparation[1][2]

« If the antibody is in an amine-containing buffer (Tris, Glycine), perform a buffer exchange into
PBS (pH 7.4) using a dialysis cassette or spin column.

¢ Adjust antibody concentration to 2 mg/mL.
o Calculation: If you have 100

g of antibody, the volume should be 50

L.
e Add 1/10th volume of 1 M Sodium Bicarbonate (pH 8.3) to the antibody solution.
o Example: To 50
L antibody in PBS, add 5

L of 1 M Bicarbonate. Final pH will be ~8.3.[3]

Step 2: Dye Preparation

 Remove TFAX 488, SE vial from freezer and warm to room temperature before opening
(prevents condensation).

o Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL.
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o Note: Prepare this immediately before use.[1][4] NHS esters hydrolyze within minutes in
the presence of moisture.

Step 3: Conjugation Reaction

¢ Calculate the volume of dye required for a 15:1 Molar Ratio (Dye:Protein).
o Formula:
o Simplified: For 100
g 1gG (MW 150 kDa) and TFAX 488 SE (MW ~643 Da), using a 15x molar excess:
e Add the calculated volume of dye to the antibody solution while vortexing gently.

 Incubate for 1 hour at Room Temperature (RT) in the dark. Constant mixing (rotation) is
recommended but not strictly necessary.

Step 4. Purification

o Equilibrate a desalting column (e.g., Zeba Spin or PD-10) with PBS.
e Load the reaction mixture onto the column.
o Elute the labeled antibody according to the column manufacturer’s instructions.

o Observation: You should see two bands on a gravity column: a fast-moving colored band
(Conjugate) and a slow-moving band (Free Dye). Collect the fast band.

Quality Control & Data Analysis

To validate the experiment, you must calculate the Degree of Labeling (DOL).

6.1 Absorbance Measurement

Dilute a small aliquot of the purified conjugate (e.g., 1:10) in PBS and measure absorbance at:
e 280 nm (

): Protein absorbance.[3][5][6]
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e 495 nm (

): Dye absorbance maximum.[7][8]

6.2 Calculations
Use the following constants for TFAX 488 / 19G:

(Extinction Coeff.[3][7][8][9][10] Dye): 73,000

[71L8]

(Extinction Coeff.[3][6] IgG): 203,000

CF (Correction Factor 280 nm): 0.11 (Correction for dye absorbance at 280 nm).

[EEN

. Corrected Protein Concentration (

):

2. Degree of Labeling (DOL):
Target DOL:4 — 8 dyes per antibody.

e < 3: Weak signal. Increase dye molar ratio next time.

J 9: Quenching/Precipitation risk. Decrease dye molar ratio.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Low DOL (< 3)

Hydrolyzed dye

Use fresh anhydrous DMSO;
ensure dye is warmed before

opening.

Interfering agents

Dialyze antibody to remove

Tris/Glycine/Ammonium ions.

Low pH

Ensure reaction buffer is pH
8.3-9.0.

High DOL (> 9)

Antibody concentration too low

If Ab <1 mg/mL, labeling
efficiency drops, but
sometimes "sticking” occurs.

Concentrate Ab.

Excess dye ratio

Reduce molar excess from 15x
to 10x or 8x.

Precipitation

Over-labeling

Hydrophobic dyes can
aggregate proteins. Filter (0.2

m) and use lower dye ratio.

No Signal

Microscope filter mismatch

Ensure filter set matches Ex
495 / Em 515 (FITC/Alexa488

set).

References

e Hermanson, G. T.Bioconjugate Techniques (3rd Edition). Academic Press, 2013. (Standard
reference for NHS-ester chemistry).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [High-Performance Antibody Labeling with TFAX 488,
SE]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3179282/docs#high-performance-antibody-labeling-
with-tfax-488-se]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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